3-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-(2-ethoxyphenyl)propanamide

• IUPAC Name: 3-[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-ethoxyphenyl)propanamide
• InChI: InChI=1S/C19H18ClN3O3/c1-2-25-16-10-6-5-9-15(16)21-17(24)11-12-18-22-19(23-26-18)13-7-3-4-8-14(13)20/h3-10H,2,11-12H2,1H3,(H,21,24)
• InChI Key: KZSIJYWRDLVURA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CCC2=NC(=NO2)C3=CC=CC=C3Cl
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol

Description

3-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-(2-ethoxyphenyl)propanamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as CP-47,497 or simply CP-47. CP-47 is a synthetic cannabinoid that has been found to have effects similar to those of tetrahydrocannabinol (THC), the active ingredient in marijuana. However, unlike THC, CP-47 is not a naturally occurring substance and must be synthesized in a laboratory.

Mechanism of Action

CP-47 exerts its effects by binding to cannabinoid receptors in the brain and other parts of the body. These receptors are part of the endocannabinoid system, which is involved in regulating a wide range of physiological processes, including pain sensation, appetite, mood, and immune function. When CP-47 binds to these receptors, it can activate or inhibit various signaling pathways, leading to a range of physiological effects.
Biochemical and Physiological Effects:
CP-47 has been found to have a range of biochemical and physiological effects, including analgesic (pain-relieving), anti-inflammatory, and anti-cancer properties. It has also been shown to have neuroprotective effects, meaning that it may help to protect the brain from damage caused by various insults, such as stroke, traumatic brain injury, or neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CP-47 in lab experiments is that it allows researchers to study the effects of cannabinoids without the confounding factors associated with natural marijuana use, such as variability in dosage and purity. However, there are also some limitations to using CP-47, including the fact that it is a synthetic compound that may not accurately reflect the effects of natural cannabinoids. Additionally, there may be ethical concerns associated with using synthetic cannabinoids in animal or human studies.

Future Directions

There are many potential future directions for research on CP-47 and other synthetic cannabinoids. One area of interest is the development of novel drugs based on CP-47 that may have improved therapeutic properties compared to natural cannabinoids. Another area of interest is the study of the endocannabinoid system and its role in various physiological processes, including pain sensation, inflammation, and immune function. Finally, there is a need for further research on the safety and efficacy of synthetic cannabinoids, both in laboratory settings and in clinical trials.

Synthesis Methods

The synthesis of CP-47 involves several steps and requires specialized equipment and expertise. The first step in the synthesis process is the preparation of the starting materials. This involves the synthesis of 2-chlorobenzyl chloride, which is then reacted with 1,2,4-oxadiazole to form the intermediate product. The intermediate product is then reacted with 2-ethoxyphenylpropanoic acid to form the final product, CP-47.

Scientific Research Applications

CP-47 has been used extensively in scientific research to study the endocannabinoid system, which is a complex network of receptors and signaling molecules that play a critical role in regulating a wide range of physiological processes. CP-47 has been found to bind to the same receptors as 3-(3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl)-N-(2-ethoxyphenyl)propanamide, and can therefore be used as a tool to study the effects of cannabinoids on the body.